Cas no 1806507-08-3 (5-Bromo-2-(2-chloropropanoyl)mandelic acid)

• Product Name: 5-Bromo-2-(2-chloropropanoyl)mandelic acid
• CAS No: 1806507-08-3
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4942664
• Update Time: 2025-06-11

5-Bromo-2-(2-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-chloropropanoyl)mandelic acid

• Inchi： 1S/C11H10BrClO4/c1-5(13)9(14)7-3-2-6(12)4-8(7)10(15)11(16)17/h2-5,10,15H,1H3,(H,16,17)
• InChI Key： XKTMMCRUSOIWSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(C)Cl)=O)=C(C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6

Additional information on 5-Bromo-2-(2-chloropropanoyl)mandelic acid

Recent Advances in the Study of 5-Bromo-2-(2-chloropropanoyl)mandelic Acid (CAS: 1806507-08-3)

The compound 5-Bromo-2-(2-chloropropanoyl)mandelic acid (CAS: 1806507-08-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo and chloro functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 5-Bromo-2-(2-chloropropanoyl)mandelic acid to enhance its bioactivity and stability. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for further biological testing.

In terms of biological activity, recent in vitro studies have demonstrated that 5-Bromo-2-(2-chloropropanoyl)mandelic acid exhibits potent inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings, published in Antimicrobial Agents and Chemotherapy, suggest that the compound could serve as a lead structure for the development of new antibiotics. Additionally, molecular docking studies have revealed its potential to interact with key bacterial enzymes, providing insights into its mechanism of action.

Another significant development is the exploration of 5-Bromo-2-(2-chloropropanoyl)mandelic acid as a potential anticancer agent. Preliminary studies conducted by a research team at the National Cancer Institute have shown that the compound induces apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The study, which is currently in the pre-clinical phase, highlights the need for further investigation into its pharmacokinetics and toxicity profile.

Despite these promising findings, challenges remain in the development of 5-Bromo-2-(2-chloropropanoyl)mandelic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the development of prodrugs or nanoformulations to enhance its delivery and efficacy.

In conclusion, 5-Bromo-2-(2-chloropropanoyl)mandelic acid (CAS: 1806507-08-3) represents a promising candidate for further investigation in the fields of antimicrobial and anticancer drug development. Its unique chemical structure and demonstrated bioactivity make it a valuable subject for ongoing and future research. Continued efforts to optimize its synthesis, understand its mechanism of action, and evaluate its safety profile will be crucial in translating these findings into clinical applications.